Tert-butyl (1-(2-chlorophenyl)-2-(dimethylamino)-2-oxoethyl)carbamate

• IUPAC Name: tert-butyl N-[1-(2-chlorophenyl)-2-(dimethylamino)-2-oxoethyl]carbamate
• InChI: InChI=1S/C15H21ClN2O3/c1-15(2,3)21-14(20)17-12(13(19)18(4)5)10-8-6-7-9-11(10)16/h6-9,12H,1-5H3,(H,17,20)
• InChI Key: GBIAQYIZCMSMFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1=CC=CC=C1Cl)C(=O)N(C)C
• Molecular Formula: C15H21ClN2O3
• Molecular Weight: 312.79 g/mol

Description

Tert-butyl (1-(2-chlorophenyl)-2-(dimethylamino)-2-oxoethyl)carbamate, also known as tert-butyl-DAAOC, is a chemical compound that has gained attention in the scientific community for its potential use in various applications.

Scientific Research Applications

Synthetic Organic Chemistry

Tertiary butyl esters play a pivotal role in synthetic organic chemistry. . The resultant flow process is more efficient, versatile, and sustainable compared to traditional batch methods. The Boc group serves as a protective moiety during chemical transformations, allowing selective reactions and facilitating the synthesis of complex molecules.

Rubber Industry

Tert-butylamine (tBA), a derivative of tert-butyl, plays a crucial role in the rubber industry. . These accelerators enhance the vulcanization process, improving the mechanical properties and durability of rubber products. Tert-butylamine contributes to the cross-linking of rubber chains, leading to stronger and more resilient materials.